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Cat. No.: B1170705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzenepropanol, also known as 3-phenyl-1-propanol or hydrocinnamic alcohol, is an

aromatic alcohol naturally occurring in a variety of plant species. This compound and its

derivatives are significant contributors to the floral and balsamic scents of many essential oils

and resins. Beyond its aromatic properties, benzenepropanol is a subject of growing interest

in the fields of phytochemistry and drug development due to its potential biological activities.

This technical guide provides a comprehensive overview of the natural occurrence of

benzenepropanol in plant extracts, its biosynthetic pathways, and detailed methodologies for

its extraction and quantification.

Natural Occurrence and Quantitative Data
Benzenepropanol has been identified in a diverse range of plants, often as a component of

their essential oils or resins. It is found in flowers, fruits, leaves, and bark. While its presence is

widely reported, precise quantitative data can vary significantly depending on the plant species,

geographical origin, harvesting time, and extraction method. The following table summarizes

available quantitative data for benzenepropanol and related phenylpropanoids in select plant

extracts.
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Plant
Species

Common
Name

Plant Part Compound
Concentrati
on

Reference(s
)

Hyacinthus

orientalis L.
Hyacinth Flower

Phenethyl

alcohol

75% of

essential oil
[1]

Cinnamomu

m zeylanicum
Cinnamon Bark

(E)-

Cinnamaldeh

yde

68.95% -

81.53% of

essential oil

[2][3]

Cinnamomu

m zeylanicum
Cinnamon Bark

Benzaldehyd

e

9.94% of

essential oil
[2]

Styrax

benzoin
Benzoin Resin

Benzoic acid,

Cinnamic

acid and their

esters

Major

constituents
[4][5]

Note: Data for benzenepropanol is limited in publicly available literature. The table includes

closely related phenylpropanoids found in significant concentrations in well-known aromatic

plants to provide context for potential sources.

Biosynthesis of Benzenepropanol
Benzenepropanol is a phenylpropanoid, a class of plant secondary metabolites derived from

the amino acid phenylalanine. The biosynthesis of phenylalanine occurs through the shikimate

pathway, a central metabolic route in plants and microorganisms. Following the synthesis of

phenylalanine, the phenylpropanoid pathway converts it into a wide array of compounds,

including benzenepropanol.

Shikimate Pathway
The shikimate pathway begins with the condensation of phosphoenolpyruvate (from glycolysis)

and erythrose-4-phosphate (from the pentose phosphate pathway) and proceeds through a

series of enzymatic steps to produce chorismate, the precursor to the aromatic amino acids

phenylalanine, tyrosine, and tryptophan.
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Phosphoenolpyruvate

DAHP

Erythrose-4-phosphate

3-Dehydroquinate 3-Dehydroshikimate Shikimate Shikimate-3-phosphate EPSP Chorismate Phenylalanine

Phenylalanine Cinnamic acid
PAL

p-Coumaric acidC4H

Hydrocinnamic acid
Reduction

p-Coumaroyl-CoA
4CL

Other Phenylpropanoids

Benzenepropanol
Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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